Ethyl 7-chloro-2-oxoheptanoate
Overview
Description
Ethyl 7-chloro-2-oxoheptanoate is an organochlorine compound . It is used in the preparation of pharmaceuticals such as cilastatin, which is used to inhibit cytochrome P450 enzymes in order to prolong the effectiveness of other drugs .
Synthesis Analysis
Ethyl 7-chloro-2-oxoheptanoate is obtained by reacting ethyl chloride with magnesium in the presence of benzene and cilastatin as a catalyst . Another method involves the reaction of 6-chloroacetyl chloride with a first nucleophilic reagent to obtain 6-chloroacetyl cyanide, which is then subjected to hydrolysis under the action of acid and a nucleophilic substitution reaction with a second nucleophilic reagent .Molecular Structure Analysis
The molecular formula of Ethyl 7-chloro-2-oxoheptanoate is C9H15ClO3 . Its molecular weight is 206.67 .Chemical Reactions Analysis
Ethyl 7-chloro-2-oxoheptanoate is a product of the Grignard reaction . It can be used to synthesize organic compounds .Physical And Chemical Properties Analysis
Ethyl 7-chloro-2-oxoheptanoate has a density of 1.1±0.1 g/cm^3 . Its boiling point is 281.2±23.0 °C at 760 mmHg . The vapour pressure is 0.0±0.6 mmHg at 25°C . The enthalpy of vaporization is 52.0±3.0 kJ/mol . The flash point is 111.3±21.6 °C .Scientific Research Applications
Field
Application
Ethyl 7-chloro-2-oxoheptanoate is used as a reagent in the synthesis of selective BCL-XL inhibitors, which are used in the treatment of cancer .
Results or Outcomes
Use in Chemical Synthesis
Field
Application
Ethyl 7-chloro-2-oxoheptanoate is used as a starting material in the synthesis of other complex organic compounds .
Method of Application
The compound is used in a Grignard reaction with 1-bromo-5-chloropentane and magnesium. The resulting Grignard reagent is then reacted with diethyl oxalate. The product of this reaction undergoes acid hydrolysis to yield Ethyl 7-chloro-2-oxoheptanoate .
Results or Outcomes
The result of this application is the successful synthesis of Ethyl 7-chloro-2-oxoheptanoate, which can then be used in further chemical reactions .
Use in Cancer Research
Field
Application
Ethyl 7-chloro-2-oxoheptanoate is used in cancer research as a reference material for highly accurate and reliable data analysis .
Results or Outcomes
Use in the Synthesis of Pharmaceuticals
Field
Application
Ethyl 7-chloro-2-oxoheptanoate has been used in the preparation of pharmaceuticals such as cilastatin, which is used to inhibit cytochrome P450 enzymes in order to prolong the effectiveness of other drugs .
Results or Outcomes
The result of this application is the successful synthesis of cilastatin, which can then be used in further pharmaceutical applications .
Use in Biochemical Research
Field
Application
Ethyl 7-chloro-2-oxoheptanoate is used as a reference material in biochemical research for highly accurate and reliable data analysis .
Results or Outcomes
Use in Chemical Reactions
Field
Application
Ethyl 7-chloro-2-oxoheptanoate is a product of the Grignard reaction that can be used to synthesize organic compounds .
Method of Application
This compound is obtained by reacting ethyl chloride with magnesium in the presence of benzene and cilastatin as a catalyst .
Results or Outcomes
The result of this application is the successful synthesis of Ethyl 7-chloro-2-oxoheptanoate, which can then be used in further chemical reactions .
Safety And Hazards
Future Directions
properties
IUPAC Name |
ethyl 7-chloro-2-oxoheptanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15ClO3/c1-2-13-9(12)8(11)6-4-3-5-7-10/h2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJJLIIMRHGRCFM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)CCCCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0057833 | |
Record name | Ethyl 7-chloro-2-oxoheptanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0057833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 7-chloro-2-oxoheptanoate | |
CAS RN |
78834-75-0 | |
Record name | Heptanoic acid, 7-chloro-2-oxo-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=78834-75-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 7-chloro-2-oxoheptanoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0078834750 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 7-chloro-2-oxoheptanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0057833 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 7-chloro-2-oxoheptanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.071.790 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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